2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid

• IUPAC Name: 2-[ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid
• InChI: InChI=1S/C16H21NO3/c1-2-17(11-16(19)20)15(18)10-12-7-8-13-5-3-4-6-14(13)9-12/h7-9H,2-6,10-11H2,1H3,(H,19,20)
• InChI Key: KJFDSSUXHKQNGE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)O)C(=O)CC1=CC2=C(CCCC2)C=C1
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid, also known as ETAA, is a compound that has gained attention in scientific research due to its potential therapeutic properties. ETAA is a derivative of the amino acid glycine and has been studied for its ability to modulate the activity of certain receptors in the brain.

Mechanism of Action

The mechanism of action of 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid involves its ability to modulate the activity of glycine and NMDA receptors. 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid enhances the activity of glycine receptors by binding to a site on the receptor that is distinct from the glycine binding site. This results in an increase in the efficacy of glycine as a neurotransmitter, leading to increased inhibitory neurotransmission. 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid also inhibits the activity of NMDA receptors by binding to a site on the receptor that is distinct from the glutamate binding site. This results in a reduction in the activity of excitatory neurotransmission.
Biochemical and Physiological Effects
2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid has been shown to have a number of biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid enhances the activity of glycine receptors and inhibits the activity of NMDA receptors. In vivo studies have shown that 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid can reduce the severity of seizures in animal models of epilepsy and can reduce pain in animal models of chronic pain. 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid has also been shown to have neuroprotective effects in animal models of ischemic stroke.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid in lab experiments is its ability to selectively modulate the activity of glycine and NMDA receptors. This allows researchers to study the specific effects of modulating these receptors without affecting other neurotransmitter systems. However, one limitation of using 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid in lab experiments is its relatively low potency compared to other compounds that modulate these receptors. This can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are a number of future directions for research on 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid. One area of interest is its potential as a treatment for schizophrenia, epilepsy, and chronic pain. Further studies are needed to determine the efficacy and safety of 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid in these disorders. Another area of interest is the development of more potent derivatives of 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid that can modulate glycine and NMDA receptors at lower concentrations. Additionally, studies are needed to determine the long-term effects of 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid on the brain and to identify any potential side effects.

Synthesis Methods

2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid can be synthesized using a multi-step process starting with the reaction of 5,6,7,8-tetrahydronaphthalene-2-carboxylic acid with ethyl chloroformate to form the corresponding ethyl ester. The ester is then reacted with glycine ethyl ester hydrochloride and triethylamine to form the protected dipeptide, which is then deprotected with trifluoroacetic acid to yield 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid.

Scientific Research Applications

2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid has been studied for its potential therapeutic properties in a variety of scientific research applications. One area of interest is its ability to modulate the activity of certain receptors in the brain, specifically the glycine and NMDA receptors. 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid has been shown to enhance the activity of glycine receptors, which are involved in the regulation of inhibitory neurotransmission, and to inhibit the activity of NMDA receptors, which are involved in excitatory neurotransmission. This suggests that 2-[Ethyl-[2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetyl]amino]acetic acid may have potential as a treatment for disorders such as schizophrenia, epilepsy, and chronic pain.